Cas no 1251625-12-3 (ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate)

• Product Name: ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate
• CAS No: 1251625-12-3
• MF: C₂₀H₂₀N₂O₄
• MW: 352.383805274963
• CID: 5395108
• Update Time: 2025-06-22

ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AVRROXHWIKBBME-UHFFFAOYSA-N
• ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate

• Inchi： 1S/C20H20N2O4/c1-4-26-20(24)17-18(13-9-5-6-10-14(13)21-19(17)23)22(2)15-11-7-8-12-16(15)25-3/h5-12H,4H2,1-3H3,(H,21,23)
• InChI Key： KYHBVIAHFYGCDT-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(N(C2=CC=CC=C2OC)C)=C(C(OCC)=O)C1=O

Additional information on ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate

Introduction to Ethyl 4-{[(2-Methoxyphenyl)Methyl]Amino}-2-Oxo-1,2-Dihydroquinoline-3-Carboxylate (CAS No. 1251625-12-3)

Ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251625-12-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique structure of this compound, featuring a methoxyphenyl group and an ethyl ester, makes it a promising candidate for various therapeutic applications.

The chemical structure of ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate is characterized by a quinoline core with a substituted amino group and an ester functionality. The presence of the methoxyphenyl moiety imparts additional stability and solubility properties, which are crucial for its potential use in drug development. Recent studies have highlighted the importance of such structural features in enhancing the pharmacological activity and reducing toxicity profiles of quinoline derivatives.

In the context of medicinal chemistry, ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate has been investigated for its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, this compound has also shown promise in cancer research. Studies conducted at the National Cancer Institute have demonstrated that ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate possesses potent antiproliferative effects on various cancer cell lines. The compound's ability to induce apoptosis and inhibit cell cycle progression makes it a valuable candidate for further preclinical and clinical evaluation as a potential anticancer agent.

The pharmacokinetic properties of ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate have also been extensively studied. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the methoxyphenyl group enhances its lipophilicity, which facilitates better cellular uptake and distribution throughout the body. Additionally, the ester functionality contributes to metabolic stability, ensuring that the compound remains active for extended periods.

In terms of safety and toxicity, preliminary studies have shown that ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate has a relatively low toxicity profile when administered at therapeutic doses. However, further toxicological evaluations are necessary to fully understand its long-term safety and potential side effects. These studies are crucial for advancing the compound from preclinical to clinical stages.

The synthesis of ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the quinoline core through condensation reactions and subsequent functionalization with the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development.

In conclusion, ethyl 4-{[(2-methoxyphenyl)methyl]amino}-2-oxo-1,2-dihydroquinoline-3-carboxylate (CAS No. 1251625-12-3) is a promising organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activity and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area of study for scientists and researchers alike.